1-(3,4-dimethoxybenzyl)-1H-pyrazol-5-amine

• IUPAC Name: 2-[(3,4-dimethoxyphenyl)methyl]pyrazol-3-amine
• InChI: InChI=1S/C12H15N3O2/c1-16-10-4-3-9(7-11(10)17-2)8-15-12(13)5-6-14-15/h3-7H,8,13H2,1-2H3
• InChI Key: DZRCUBRTSCVVQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2C(=CC=N2)N)OC
• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• CAS No.: 956353-25-6

Description

“1-(3,4-dimethoxybenzyl)-1H-pyrazol-5-amine” is a chemical compound that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The 3,4-dimethoxybenzyl group is known to be used as a protective group for the thiol moiety, which increases the solubility and stability of the precursor.

Synthesis Analysis

The synthesis of compounds similar to “this compound” often involves the use of the 3,4-dimethoxybenzyl group as a protective group. This group increases the solubility and stability of the precursor, but becomes cleaved off during monolayer formation, especially at elevated temperature (60 °C) and in the presence of protons (trifluoroacetic acid).

Chemical Reactions Analysis

The 3,4-dimethoxybenzyl group, which is a part of “this compound”, is known to be stable under Pd-catalyzed C-C bond formation reaction conditions. This facilitates the syntheses of the respective precursors.

Scientific Research Applications

• Antiproliferative and Antimicrobial Properties : Schiff bases derived from 1,3,4-thiadiazole compounds, which are structurally related to 1-(3,4-dimethoxybenzyl)-1H-pyrazol-5-amine, have shown significant DNA protective abilities against oxidative mixtures and strong antimicrobial activities. Certain derivatives exhibited notable cytotoxicity against cancer cell lines, indicating potential in cancer therapy (Gür et al., 2020).

• Synthesis of New Derivatives : Research has been conducted on synthesizing new derivatives of pyrazole compounds for various biological and chemical applications. For example, studies have focused on synthesizing azo Schiff bases containing pyrazole derivatives and investigating their spectroscopic properties (Özkınalı et al., 2018).

• Antimicrobial Agents : Novel substituted derivatives of 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine, a compound structurally related to this compound, have been synthesized and evaluated for their antibacterial and antifungal activities. These compounds showed potent antimicrobial activities, indicating their potential as therapeutic agents (Raju et al., 2010).

• Antioxidant and α-Glucosidase Inhibitory Activities : Schiff bases containing pyrazole rings have been synthesized and evaluated for their antioxidant and α-glucosidase inhibitory activities. These compounds displayed significant inhibitory potentials, suggesting their use in treating conditions related to oxidative stress and diabetes (Pillai et al., 2019).

• Supramolecular Liquid Crystals : Supramolecular liquid crystals containing the 4-aryl-1H-pyrazole unit, which is structurally similar to this compound, have been reported for their unique properties. These crystals exhibit luminescent properties and have potential applications in materials science (Moyano et al., 2013).